Elliptifoline

• Molecular Formula: C36H40N2O8
• Molecular Weight: 628.7 g/mol
• IUPAC Name: (E)-N-[(2S)-1-[(1R,9R,10S,11R,12S)-1,12-dihydroxy-3,5-dimethoxy-9-(4-methoxyphenyl)-10-phenyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene-11-carbonyl]pyrrolidin-2-yl]-2-methylbut-2-enamide
• InChI: InChI=1S/C36H40N2O8/c1-6-21(2)32(39)37-28-13-10-18-38(28)33(40)31-29(22-11-8-7-9-12-22)36(23-14-16-24(43-3)17-15-23)34(41)35(31,42)30-26(45-5)19-25(44-4)20-27(30)46-36/h6-9,11-12,14-17,19-20,28-29,31,34,41-42H,10,13,18H2,1-5H3,(H,37,39)/b21-6+/t28-,29+,31-,34-,35-,36-/m0/s1
• InChI Key: VRXIZYQZACJUDE-AOHDHECJSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)N[C@@H]1CCCN1C(=O)[C@@H]2[C@H]([C@]3([C@H]([C@@]2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=C(C=C5)OC)C6=CC=CC=C6
• Canonical SMILES: CC=C(C)C(=O)NC1CCCN1C(=O)C2C(C3(C(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=C(C=C5)OC)C6=CC=CC=C6
• synonyms: elliptifoline

Description

Elliptifoline is a natural product found in Aglaia rimosa and Aglaia elliptifolia with data available.

Scientific Research Applications

Optical Surface-Sensitive Methods in Biomaterial Research

Ellipsometry, an optical surface-sensitive method, has significant applications in biomaterial research, particularly in studying protein adsorption on metal and ceramic surfaces. This technique offers detailed real-time insights into protein adsorption kinetics without needing to label the protein, making it a valuable tool in biochemical research. For instance, it can detect protein adsorption using antibodies on antigen-coated surfaces, offering a label-free alternative to methods like ELISA and immunofluorescence. Ellipsometry has contributed significantly to understanding phenomena like protein conformation changes, early events in blood clotting, and complement activation (Elwing, 1998).

Characterization of Electronic and Optical Properties of Materials

Ellipsometry has been instrumental in characterizing the electronic and optical properties of various materials, such as polyfluorene thin films. Spectroscopic ellipsometry was used to study the dielectric function and uniaxial anisotropy of poly(9,9-dioctylfluorene) (PFO) films, providing insights into the film's refractive index changes with temperature. This application of ellipsometry is crucial in optimizing optoelectronic and photonic devices (Campoy‐Quiles, Etchegoin, & Bradley, 2005).

Biomimetic, Asymmetric Photocycloadditions in Organic Synthesis

Elliptifoline, synthesized via enantioselective photocycloaddition of 3-hydroxyflavones, exemplifies the use of biomimetic asymmetric photocycloadditions in organic synthesis. This process led to the first total syntheses and absolute configuration assignments of the aglain natural products, including elliptifoline, demonstrating the role of photocycloaddition in accessing complex natural products (Lajkiewicz, Roche, Gerard, & Porco, 2012).

Applications in Immunology and Cytobiology

Ellipsometry has been a crucial tool in molecular and cellular biological processes, particularly in the fields of immunology and cytobiology. It has enabled the study of blood coagulation, immunological responses, and cell behavior in vitro, providing valuable insights into these complex biological phenomena (Azzam, 1976).

Monitoring Molecular and Cellular Biological Processes

Ellipsometry's application extends to monitoring various molecular and cellular biological processes, such as the adsorption behavior of synthetic and biopolymers at interfaces. This has led to a deeper understanding of the adsorption phenomena, conformational changes, and kinetics of macromolecules like proteins and synthetic polymers (De Feijter, Benjamins, & Veer, 1978).